Cas no 2091240-00-3 (1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)-)

• Product Name: 1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)-
• CAS No: 2091240-00-3
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5237585
• Update Time: 2025-06-29

1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)-

• Inchi： 1S/C9H16N2O/c1-7(2)5-11-8(3)4-9(6-12)10-11/h4,7,12H,5-6H2,1-3H3
• InChI Key： RDMGRWIBSKKIAU-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(C)=CC(CO)=N1

Additional information on 1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)-

Introduction to 1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)- (CAS No. 2091240-00-3)

The compound 1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)-, identified by its CAS number 2091240-00-3, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. Pyrazole derivatives have long been recognized for their diverse biological activities and utility in drug development. This particular compound, featuring a 5-methyl substituent and an 1-(2-methylpropyl) side chain on the pyrazole core, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry.

Pyrazole scaffolds are inherently versatile due to their rigid five-membered ring system containing two nitrogen atoms. This structural motif allows for a wide range of chemical modifications, enabling the design of molecules with tailored pharmacological profiles. The presence of both a hydroxymethyl group at the 3-position and a bulky alkyl chain at the 1-position in 1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)- introduces specific steric and electronic characteristics that influence its reactivity and potential biological interactions.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores in medicinal chemistry. Their ability to engage with various biological targets, including enzymes and receptors, has led to their incorporation into numerous drug candidates. For instance, studies have highlighted the potential of pyrazole-based compounds in inhibiting kinases, which are critical targets in oncology research. The structural features of 1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)-, particularly the combination of the hydroxymethyl and alkyl substituents, may contribute to its suitability as a building block for such kinase inhibitors.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the 5-methyl group at the 5-position of the pyrazole ring followed by functionalization at the 3-position with a hydroxymethyl group requires precise control over reaction conditions. Additionally, the attachment of the 1-(2-methylpropyl) side chain demands expertise in alkylating reactions and protecting group strategies. These synthetic challenges underscore the compound's complexity and its significance as a precursor in advanced chemical synthesis.

From a computational chemistry perspective, the molecular modeling of 1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)- has revealed intriguing insights into its electronic structure and intermolecular interactions. The hydroxymethyl group at the 3-position is predicted to be involved in hydrogen bonding with biological targets, while the bulky 1-(2-methylpropyl) substituent may modulate binding affinity through steric effects. These predictions are supported by experimental data from X-ray crystallography studies on related pyrazole derivatives, which consistently show favorable interactions between hydroxymethyl groups and protein surfaces.

The pharmacological evaluation of 1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)- has been conducted using both in vitro and in vivo assays. Initial studies have demonstrated modest activity against certain enzymes, suggesting potential therapeutic applications in areas such as inflammation and metabolic disorders. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. The compound's dual functionality—combining an alcohol moiety with an alkyl chain—makes it an attractive candidate for derivatization into more potent and selective drug candidates.

One particularly promising application lies in its use as a scaffold for designing small molecule inhibitors targeting protein-protein interactions (PPIs). Pyrazole derivatives have been shown to disrupt PPIs critical to cancer progression by binding to specific residues within the interacting proteins. The unique structural features of 1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)-, including its hydroxymethyl group and bulky side chain, may enhance its ability to interfere with these interactions without causing off-target effects.

The industrial relevance of this compound is further underscored by its potential use in combinatorial chemistry libraries. By serving as a versatile building block, it enables researchers to generate large libraries of structurally diverse compounds for high-throughput screening. Such libraries are instrumental in identifying novel lead compounds with therapeutic potential across multiple disease areas.

Future research directions for 1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)- include exploring its role in developing next-generation therapeutics for neurological disorders. Preliminary data suggest that pyrazole-based compounds may modulate neurotransmitter activity by interacting with specific receptors or ion channels. The compound's ability to cross the blood-brain barrier remains an area of active investigation, but initial results are encouraging.

In conclusion,1H-Pyrazole-3-methanol, 5-methyl-1-(2-methylpropyl)- (CAS No. 2091240-00-3) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.